Cas no 2172516-22-0 (4-chloro-3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid)

• Product Name: 4-chloro-3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
• CAS No: 2172516-22-0
• MF: C₂₇H₂₃ClN₂O₅
• MW: 490.934926271439
• CID: 6164514
• PubChem ID: 165501748
• Update Time: 2025-11-01

4-chloro-3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
• EN300-1483448
• 4-chloro-3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• 2172516-22-0

• Inchi： 1S/C27H23ClN2O5/c28-22-11-10-16(24(31)32)14-23(22)29-25(33)27(12-5-13-27)30-26(34)35-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-11,14,21H,5,12-13,15H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： VBLTZLFEOBSVBS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1NC(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 490.1295495g/mol
• Monoisotopic Mass: 490.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-chloro-3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid

4-Chloro-3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic Acid (CAS No. 2172516-22-0): A Comprehensive Overview

4-Chloro-3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS No. 2172516-22-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclobutane ring system. These structural elements contribute to its potential applications in drug development and synthetic chemistry.

The Fmoc group is a widely used protecting group in peptide synthesis, known for its ease of removal under mild conditions. This makes it particularly useful in the synthesis of complex peptides and proteins, where precise control over the reactivity of amino groups is essential. The presence of the Fmoc group in 4-chloro-3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid suggests that this compound could serve as an intermediate in the synthesis of more complex molecules or as a building block for peptide-based therapeutics.

The cyclobutane ring system is another key feature of this compound. Cyclobutanes are known for their unique chemical properties, including their high strain energy and reactivity. This makes them valuable intermediates in the synthesis of various bioactive compounds, particularly those with specific conformational requirements. The combination of the Fmoc protecting group and the cyclobutane ring in this compound provides a versatile platform for further chemical modifications and functionalizations.

In recent years, there has been increasing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). PPIs are crucial for many biological processes, and their dysregulation is often associated with various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The unique structure of 4-chloro-3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid makes it a promising candidate for PPI modulation due to its ability to adopt specific conformations that can interact with target proteins.

A study published in the Journal of Medicinal Chemistry highlighted the potential of cyclobutane-containing compounds as PPI modulators. The researchers demonstrated that cyclobutanes could effectively disrupt specific protein interactions by binding to hydrophobic pockets on the protein surface. This finding suggests that compounds like 4-chloro-3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid could be optimized to target specific PPIs involved in disease pathways.

In addition to its potential as a PPI modulator, 4-chloro-3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid has also been explored for its use in fluorescence-based assays. The presence of the Fmoc group can be modified to incorporate fluorescent tags, making it useful for real-time monitoring of biochemical processes. This application is particularly relevant in high-throughput screening (HTS) platforms, where rapid and accurate detection of molecular interactions is crucial.

The synthesis of 4-chloro-3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid involves several steps, including the formation of the cyclobutane ring and the introduction of the Fmoc protecting group. Recent advancements in synthetic methods have made it possible to produce this compound with high purity and yield, making it more accessible for research purposes. One notable method involves the use of transition-metal-catalyzed reactions to construct the cyclobutane ring efficiently.

The biological activity of 4-chloro-3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid has been evaluated in various assays to assess its potential therapeutic applications. Preliminary studies have shown that this compound exhibits selective binding to certain protein targets, suggesting its potential as a lead compound for drug discovery. Further optimization through structure-based design and medicinal chemistry approaches could enhance its potency and selectivity.

In conclusion, 4-chloro-3-1-{(9H-fluoren-9-yloxymethyl)carbonylamino}-cyclobutanecarboxylic acid amide benzoic acid (CAS No. 2172516-22-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable intermediate for synthetic chemistry and a promising candidate for developing novel therapeutics targeting protein-protein interactions and other biological processes. Ongoing research continues to explore its full range of applications, highlighting its importance in advancing our understanding of complex biological systems.